Cas no 2158212-15-6 (3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide)

• Product Name: 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide
• CAS No: 2158212-15-6
• MF: C₁₉H₁₅BrCl₂N₂O₃
• MW: 470.144002199173
• CID: 5453706
• PubChem ID: 24416646
• Update Time: 2025-07-19

3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-Bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)-2-propenamide
• 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide
• AKOS000975427
• 2158212-15-6
• EN300-26596040
• Z44345630

• Inchi： 1S/C19H15BrCl2N2O3/c1-3-27-18-13(20)8-11(9-16(18)26-2)7-12(10-23)19(25)24-15-6-4-5-14(21)17(15)22/h4-9H,3H2,1-2H3,(H,24,25)/b12-7+
• InChI Key： FMTXWASORGYXTQ-KPKJPENVSA-N
• SMILES： BrC1=CC(/C=C(\C#N)/C(NC2C=CC=C(C=2Cl)Cl)=O)=CC(=C1OCC)OC

Computed Properties

• Exact Mass: 467.96431g/mol
• Monoisotopic Mass: 467.96431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.538±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 616.9±55.0 °C(Predicted)
• pka: 9.35±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide

Introduction to 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide (CAS No. 2158212-15-6)

The compound 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide, identified by its CAS number 2158212-15-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including bromo, ethoxy, methoxy, cyano, and dichlorophenyl substituents, endows it with unique chemical properties that make it a promising candidate for further investigation.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of molecules that exhibit high selectivity and efficacy. The structural features of 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide align well with these criteria. Specifically, the aromatic ring system provides a scaffold for interactions with biological targets, while the electron-withdrawing cyano group and electron-donating methoxy and ethoxy groups modulate the overall electronic properties of the molecule. This balance is crucial for optimizing pharmacokinetic profiles and minimizing off-target effects.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing molecules with improved therapeutic outcomes. The specific arrangement of substituents in 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide suggests that it may interact with enzymes or receptors in a manner that is distinct from existing drugs. This specificity is essential for developing treatments that are both effective and well-tolerated.

Recent studies have highlighted the importance of computational methods in accelerating the discovery of novel compounds. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been instrumental in understanding how 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide interacts with biological targets. These studies have revealed that the compound exhibits binding affinities comparable to those of known pharmacological agents, making it a valuable candidate for further development. Additionally, the use of virtual screening methods has allowed researchers to identify potential derivatives of this molecule that may enhance its therapeutic potential.

The synthesis of 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide presents an interesting challenge due to its complex structural framework. However, advances in synthetic methodologies have made it possible to construct this molecule with high yield and purity. Key steps in its synthesis include functional group transformations such as bromination, ethylation, methylation, cyanation, and dichlorination. Each step must be carefully optimized to ensure regioselectivity and minimize side reactions. The successful synthesis of this compound demonstrates the growing capability of synthetic chemists to handle increasingly complex molecular architectures.

The pharmacological profile of 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide is currently under investigation in several academic and industrial laboratories. Preliminary studies suggest that it may exhibit activity against a range of targets relevant to human health. For instance, its ability to modulate enzyme activity or receptor binding could make it useful in treating conditions such as inflammation or cancer. Furthermore, its unique structural features may provide insights into new mechanisms of action that could inspire the development of next-generation therapeutics.

One particularly exciting aspect of this compound is its potential as a lead molecule for drug development programs. Lead optimization strategies typically involve making small modifications to a parent compound to improve its potency, selectivity, and pharmacokinetic properties. The versatile structure of 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide provides numerous opportunities for such modifications. By systematically altering substituents or exploring different scaffolds based on this molecule, researchers can generate libraries of compounds with tailored properties for further testing.

The future prospects for 3-(3-bromo-4-ethoxy-5-methoxyphenyl)-2-cyano-N-(2,3-dichlorophenyl)prop-2-enamide are bright given its promising characteristics and the growing interest in innovative therapeutic agents. As research continues to uncover new biological targets and mechanisms underlying human disease, compounds like this one will play an increasingly important role in addressing these challenges. The integration of cutting-edge synthetic methods with advanced computational tools will further enhance our ability to develop molecules with optimal therapeutic profiles.